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Compound of Interest

Compound Name: 4-Fluorobenzoic acid-13C6

Cat. No.: B15143548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluorobenzoic acid-13C6, a

stable isotope-labeled compound increasingly utilized in metabolic research and drug

development. This document details its chemical properties, outlines plausible synthetic routes,

presents experimental protocols for its application, and discusses its role in elucidating

metabolic pathways.

Core Compound Information
4-Fluorobenzoic acid-13C6 is a stable isotope-labeled analog of 4-Fluorobenzoic acid, where

all six carbon atoms in the benzene ring have been replaced with the heavy isotope, carbon-

13. This isotopic labeling makes it an invaluable tracer for metabolic studies, allowing

researchers to track the fate of the molecule and its metabolites in biological systems without

the safety concerns associated with radioactive isotopes.

Chemical and Physical Properties
While a specific CAS number for 4-Fluorobenzoic acid-13C6 is not commonly assigned, it is

typically referenced using the CAS number of the unlabeled compound, with the isotopic

enrichment specified by the supplier.[1] For instance, a commercially available product may be

listed as "[13C6]-4-Fluorobenzoic acid" with the CAS number 456-22-4 for the unlabeled form.

[1]
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Table 1: Physicochemical Data of 4-Fluorobenzoic acid and its 13C6-labeled analog.

Property 4-Fluorobenzoic acid 4-Fluorobenzoic acid-13C6

CAS Number 456-22-4[1][2] 456-22-4 (unlabeled)[1]

Molecular Formula C₇H₅FO₂[3] ¹³C₆C₁H₅FO₂

Molecular Weight 140.11 g/mol [3] Approx. 146.07 g/mol [1]

Appearance White solid White solid

Melting Point 182-184 °C[2]
Not substantially different from

unlabeled

Solubility
Soluble in alcohol and hot

water.[2]
Similar to unlabeled

Purity (Typical) ≥98% ≥98%[1]

Isotopic Enrichment N/A ≥99 atom % ¹³C[1]

Synthesis of 4-Fluorobenzoic acid-13C6
While specific, detailed protocols for the synthesis of 4-Fluorobenzoic acid-13C6 are not

readily available in published literature, a plausible synthetic route can be inferred from general

methods for synthesizing ¹³C-labeled aromatic compounds. A common strategy involves

starting with a commercially available, uniformly ¹³C-labeled precursor, such as ¹³C₆-benzene.

Proposed Synthetic Pathway
A potential multi-step synthesis could proceed as follows:

Friedel-Crafts Acylation of ¹³C₆-Benzene: The synthesis would likely begin with the Friedel-

Crafts acylation of ¹³C₆-benzene with a suitable acyl halide (e.g., acetyl chloride) in the

presence of a Lewis acid catalyst (e.g., aluminum chloride) to introduce a carbonyl group

onto the labeled ring.

Halogenation: The resulting acetophenone-¹³C₆ would then undergo halogenation to

introduce a fluorine atom at the para position.
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Oxidation: The acetyl group can then be oxidized to a carboxylic acid using a strong

oxidizing agent (e.g., potassium permanganate or chromic acid).

Purification: The final product, 4-Fluorobenzoic acid-¹³C₆, would be purified using standard

techniques such as recrystallization or chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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